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Compound of Interest

Compound Name: 6-bromohexyl Acetate

Cat. No.: B3056077

For researchers, scientists, and professionals engaged in drug development, a thorough
understanding of the safety profile of chemical reagents is paramount. This guide provides a
comprehensive overview of the safety data for 6-bromohexyl acetate, compiled from various
safety data sheets and chemical databases.

Core Safety and Hazard Information

6-Bromohexyl acetate is a combustible liquid and vapor that poses several health and
environmental hazards. It is classified as a substance that may be fatal if swallowed and enters
the airways.[1][2] Furthermore, it is suspected of causing genetic defects and cancer.[1]
Prolonged or repeated exposure can cause damage to organs.[1][2] It is also irritating to the
skin, eyes, and respiratory tract.[3][4]

GHS Hazard Statements

e H226: Flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.[1][2]

H315: Causes skin irritation.[2]

H340: May cause genetic defects.[1]

H350: May cause cancer.[1][2]
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e H372: Causes damage to organs through prolonged or repeated exposure.[1]

e H410: Very toxic to aquatic life with long lasting effects.[2]

Physical and Chemical Properties

A clear, colorless liquid with a fruity odor, 6-bromohexyl acetate is insoluble in water but
soluble in organic solvents.[4][5] Its bifunctional nature, containing both a bromo and an
acetate group, makes it a useful reagent in organic synthesis.[6][7]

Property Value Source
Molecular Formula C8H15BroO2 [11[81I9]
Molecular Weight 223.11 g/mol [6]1[8]
Appearance Clear, colorless liquid [31[5]
Odor Fruity [4]
Boiling Point 150-190 °C [5]
Melting Point 177 -210°C [5]
Flash Point > 38 °C (> 100.4 °F) [5]
Density 0.78 g/cm?3 [5]
Solubility in Water Insoluble [31[41[5]

Experimental Protocols & Handling

Due to its hazardous nature, strict adherence to safety protocols is essential when handling 6-
bromohexyl acetate.

Personal Protective Equipment (PPE)

A detailed workflow for donning and using appropriate PPE is crucial.

Personal Protective Equipment (PPE) Workflow.

First Aid Measures
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In case of exposure, immediate and appropriate first aid is critical.

First Aid Response Protocol.

Spill and Leakage Response

Proper containment and cleanup of spills are necessary to prevent environmental
contamination and further exposure.

Spill Containment and Cleanup Workflow.

Storage and Incompatibility

Store 6-bromohexyl acetate in a dry, cool, and well-ventilated place in a tightly closed
container.[7][10] It should be kept away from heat, sparks, and open flames in a designated
flammables area.[10] This chemical is incompatible with strong oxidizing agents, strong acids,
strong bases, and reducing agents.[10] It may attack some forms of plastic, rubber, and
coatings.[1]

Firefighting Measures

In the event of a fire, use powder, AFFF, foam, or carbon dioxide as extinguishing media.[1]
Water spray can be used to keep containers cool.[1] Firefighters should wear self-contained
breathing apparatus and full protective gear.[10][11] Above 21°C, explosive vapor/air mixtures
may form.[1]

Toxicological Information

While specific quantitative toxicological data is limited in the provided search results, the
primary hazards are well-defined. It is mildly toxic by inhalation and can cause irritation to the
eyes.[3] High concentrations of vapors may lead to intoxication, and if swallowed, aspiration
into the lungs may occur.[3]

Disposal Considerations

Dispose of 6-bromohexyl acetate and its container in accordance with local, regional, and
national regulations.[1] The chemical should not be allowed to enter drains, and discharge into
the environment must be avoided.[1] Collect and arrange for disposal in suitable, closed
containers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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